Cas no 1797291-76-9 (N-{4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-ylmethyl}propane-1-sulfonamide)

• Product Name: N-{4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-ylmethyl}propane-1-sulfonamide
• CAS No: 1797291-76-9
• MF: C₁₃H₂₂N₄O₂S
• MW: 298.404381275177
• CID: 5948902
• PubChem ID: 71807408
• Update Time: 2025-05-20

N-{4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-ylmethyl}propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-ylmethyl}propane-1-sulfonamide
• N-[(4-methyl-6-pyrrolidin-1-ylpyrimidin-2-yl)methyl]propane-1-sulfonamide
• 1797291-76-9
• F6438-0677
• AKOS024560816
• N-((4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)propane-1-sulfonamide
• N-{[4-METHYL-6-(PYRROLIDIN-1-YL)PYRIMIDIN-2-YL]METHYL}PROPANE-1-SULFONAMIDE
• CHEMBL3440325

• Inchi： 1S/C13H22N4O2S/c1-3-8-20(18,19)14-10-12-15-11(2)9-13(16-12)17-6-4-5-7-17/h9,14H,3-8,10H2,1-2H3
• InChI Key： YDSXBOCFCRQMCW-UHFFFAOYSA-N
• SMILES： C(S(NCC1=NC(N2CCCC2)=CC(C)=N1)(=O)=O)CC

Computed Properties

• Exact Mass: 298.14634713g/mol
• Monoisotopic Mass: 298.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-{4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-ylmethyl}propane-1-sulfonamide

Professional Introduction to N-{4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-ylmethyl}propane-1-sulfonamide (CAS No. 1797291-76-9)

N-{4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-ylmethyl}propane-1-sulfonamide, with the CAS number 1797291-76-9, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure of this sulfonamide derivative features a pyrimidine core substituted with a methyl group at the 4-position and a pyrrolidine ring at the 6-position, linked to a propane-1-sulfonamide moiety. Such structural features make it a promising candidate for further investigation in medicinal chemistry.

The synthesis of N-{4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-ylmethyl}propane-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions. The pyrimidine ring is typically synthesized through condensation reactions, followed by functionalization to introduce the methyl and pyrrolidinyl groups. The final step involves the introduction of the sulfonamide group, which is crucial for its biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity of the product.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the pyrrolidinyl group in N-{4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-ylmethyl}propane-1-sulfonamide is particularly noteworthy, as it can enhance binding affinity to biological targets. This has led to extensive research into its potential as an inhibitor of various enzymes and receptors involved in diseases such as cancer and inflammatory disorders.

One of the most exciting areas of research involving N-{4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-ylmethyl}propane-1-sulfonamide is its application in oncology. Studies have shown that sulfonamide derivatives can interfere with key signaling pathways involved in cancer cell proliferation and survival. The pyrimidine scaffold provides a suitable platform for designing molecules that can selectively target cancer cells while minimizing toxicity to healthy cells. Preclinical studies have demonstrated promising results in inhibiting the growth of various cancer cell lines, making this compound a potential lead for further development into an anticancer drug.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. Sulfonamides have been shown to modulate inflammatory responses by inhibiting key enzymes such as COX and LOX. The unique structure of N-{4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-ylmethyl}propane-1-sulfonamide suggests that it may have similar effects, potentially offering a new therapeutic approach for these conditions.

The pharmacokinetic properties of N-{4-methyl-6-(pyrrolidin-1-y l)methyl}propane -1-sulfonamide are also an important consideration for its potential therapeutic use. Research has indicated that sulfonamide derivatives generally exhibit good oral bioavailability and moderate solubility in water, which are favorable characteristics for drug development. However, further studies are needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in clinical settings.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates like N-{4-methyl -6-(pyrrolidin -1 -y l)pyrim idin -2 -y lmeth yl }propane -1 -sulf on amide . Molecular docking studies have been used to predict how this compound interacts with target proteins, providing valuable insights into its mechanism of action. These computational approaches complement traditional experimental methods and can significantly accelerate the drug discovery process.

The future direction of research on N-{4-methyl -6-(pyrrol idin -1 -y l)pyrim idin -2 -y lmeth yl }propane -1 -sulf on amide looks promising. Efforts are underway to optimize its chemical structure for better pharmacological properties and to explore new synthetic routes that could improve yield and cost-effectiveness. Additionally, clinical trials are being planned to evaluate its safety and efficacy in humans. If successful, this compound could represent a significant advancement in the treatment of various diseases.

In conclusion, N-{4-methyl -6-(pyrrol idin -1 -y l)pyrim idin -2 -y lmeth yl }propane -1 -sulf on amide (CAS No. 1797291 -76 -9) is a versatile compound with potential applications in pharmaceuticals. Its unique structural features make it an attractive candidate for further investigation in drug development. With ongoing research focused on optimizing its pharmacological properties and exploring new therapeutic applications, this compound holds promise for improving patient outcomes in various diseases.